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Compound of Interest

Compound Name: SEPHADEX G-150

Cat. No.: B1170174 Get Quote

For researchers, scientists, and drug development professionals, achieving high-resolution

separation of globular proteins is a critical step in purification and analysis. This in-depth

technical guide explores the principles and protocols for utilizing Sephadex G-150, a versatile

size-exclusion chromatography medium, for the effective fractionation of globular proteins.

Sephadex G-150, a cross-linked dextran gel, separates molecules based on their size. Larger

molecules that cannot enter the pores of the Sephadex beads travel a shorter path and elute

first, while smaller molecules penetrate the pores to varying degrees and elute later. This guide

provides a comprehensive overview of the fractionation range, detailed experimental

procedures, and a visual representation of the workflow to empower researchers in their protein

separation endeavors.

Quantitative Data on Sephadex G-150
The selection of the appropriate size-exclusion chromatography medium is paramount for

successful protein fractionation. The table below summarizes the key quantitative parameters

of Sephadex G-150 and its superfine variant, facilitating an informed choice for specific

research needs.
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Property Sephadex G-150 Sephadex G-150 Superfine

Fractionation Range (Globular

Proteins)
5,000 – 300,000 Da[1] 5,000 – 150,000 Da[2]

Fractionation Range

(Dextrans)
1,000 – 150,000 Da[2] 1,000 – 150,000 Da[2]

Dry Bead Diameter 40 – 120 µm[1][2] 20 – 50 µm[2]

Approximate Bed Volume 20 – 30 mL/g dry powder[2] 18 – 22 mL/g dry powder[2]

Maximum Operating Pressure 0.036 bar[2] 0.036 bar[2]

Experimental Workflow for Globular Protein
Fractionation
The following diagram illustrates the logical flow of the experimental process for separating

globular proteins using Sephadex G-150.
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Phase 1: Preparation

Phase 2: Separation

Phase 3: Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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